Cas no 1261782-91-5 (3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid)

• Product Name: 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid
• CAS No: 1261782-91-5
• MF: C₁₃H₆F₄O₂
• MW: 270.179157733917
• CID: 4992008
• Update Time: 2025-06-28

3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H6F4O2/c14-8-3-1-2-7(12(8)17)6-4-9(15)11(13(18)19)10(16)5-6/h1-5H,(H,18,19)
• InChI Key： MZXHUYGNDLLTKL-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid

Introduction to 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid (CAS No: 1261782-91-5) and Its Emerging Applications in Chemical Biology and Medicine

3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid, identified by the chemical identifier CAS No 1261782-91-5, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—comprising a biphenyl core with four fluorine atoms strategically positioned at the 3, 5, 2', and 3' positions—exhibits distinct physicochemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The introduction of fluorine atoms into aromatic systems is a well-established strategy in medicinal chemistry, as these substitutions can modulate metabolic stability, lipophilicity, and binding affinity. In the case of 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid, the presence of multiple fluorine atoms enhances its electronic properties, leading to increased rigidity and hydrophobicity. These characteristics are particularly advantageous for designing molecules that interact with biological targets such as enzymes and receptors. The carboxylic acid functional group at the 4-position further extends its utility as a versatile intermediate in synthetic chemistry, enabling further derivatization into more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid and biological macromolecules. Studies have demonstrated that this compound can serve as a scaffold for designing inhibitors targeting various disease-related pathways. For instance, its structural framework has been explored in the development of kinase inhibitors, where the fluorinated biphenyl moiety contributes to high binding affinity and selectivity. The carboxylic acid group can also be utilized to form hydrogen bonds or coordinate with metal ions, enhancing the compound's interaction with biological targets.

One of the most compelling aspects of 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid is its potential in drug discovery for neurological disorders. Fluorinated aromatic compounds have shown promise in modulating neurotransmitter systems due to their ability to cross the blood-brain barrier efficiently. Preclinical studies have indicated that derivatives of this compound exhibit neuroprotective properties by interacting with specific receptors and enzymes involved in neurodegenerative processes. The unique electronic distribution induced by the four fluorine atoms allows for precise tuning of receptor binding affinities, making it an attractive candidate for further investigation.

The synthesis of 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid represents another area of interest within synthetic organic chemistry. The introduction of multiple fluorine atoms into a biphenyl core typically requires sophisticated methodologies to ensure regioselectivity and high yields. Recent reports have highlighted novel catalytic approaches that enable the efficient functionalization of biphenyl derivatives at specific positions. These advancements not only improve access to this compound but also pave the way for synthesizing a library of related molecules for medicinal chemistry applications.

In addition to its pharmaceutical potential, 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid has found utility in materials science and agrochemical research. Its robust electronic properties make it a valuable building block for organic semiconductors and liquid crystal displays (LCDs). Furthermore, its ability to interact with biological systems has been leveraged in designing novel pesticides that target specific enzymatic pathways in pests while minimizing environmental impact.

The future direction of research involving 3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid is likely to be driven by interdisciplinary collaborations between chemists, biologists, and pharmacologists. As our understanding of biological pathways continues to expand, so does the demand for structurally diverse compounds like this one. By integrating cutting-edge synthetic techniques with high-throughput screening technologies, researchers aim to accelerate the discovery of novel therapeutic agents derived from this scaffold.

In conclusion,3,5,2',3'-Tetrafluorobiphenyl-4-carboxylic acid (CAS No: 1261782-91-5) stands as a testament to the power of fluorinated aromatic compounds in modern chemical biology and medicine. Its unique structural features and versatile functionalization possibilities make it a cornerstone in drug discovery efforts targeting neurological disorders as well as other diseases. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of therapeutic interventions.